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Compound of Interest

Compound Name: 11,13-Dihydroivalin

Cat. No.: B186729

Disclaimer: Direct experimental data on the mechanism of action of 11,13-Dihydroivalin is not
currently available in the public domain. This technical guide is based on the known biological
activities of the structurally similar sesquiterpene lactone, lvalin, and the well-documented
mechanisms of the broader class of sesquiterpene lactones. The proposed mechanisms and
pathways should be considered hypothetical until validated by direct experimental evidence for
11,13-Dihydroivalin.

Introduction

11,13-Dihydroivalin is a sesquiterpene lactone, a class of natural products known for a wide
range of biological activities, including anti-inflammatory and cytotoxic effects. Due to the
scarcity of direct research on 11,13-Dihydroivalin, this document extrapolates its potential
mechanism of action from studies on the closely related compound, Ivalin, and the general
mechanistic understanding of sesquiterpene lactones. The primary modes of action for this
class of compounds involve the modulation of key cellular signaling pathways, primarily through
the alkylation of nucleophilic residues in target proteins.

Putative Core Mechanisms of Action

The biological activity of sesquiterpene lactones is often attributed to the presence of an a,3-
unsaturated carbonyl group in the lactone ring, which can react with nucleophiles, particularly
the thiol groups of cysteine residues in proteins, via a Michael-type addition. This covalent
modification can alter the function of key regulatory proteins, leading to the modulation of
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cellular signaling pathways. Based on the available literature for related compounds, the
putative mechanism of action for 11,13-Dihydroivalin likely involves the following:

« Inhibition of the NF-kB Signaling Pathway: A primary and well-documented mechanism for
many sesquiterpene lactones is the inhibition of the Nuclear Factor-kappa B (NF-kB)
pathway.[1][2] This is often achieved through the direct alkylation of the p65 subunit of the
NF-kB heterodimer, which prevents its translocation to the nucleus and subsequent
transcription of pro-inflammatory and pro-survival genes.[3]

e Modulation of PISK/AKT and ERK Signaling Pathways: Sesquiterpene lactones have been
shown to influence the Phosphoinositide 3-kinase (P13K)/Protein Kinase B (AKT) and the
Extracellular signal-regulated kinase (ERK) pathways.[4][5] These pathways are crucial for
cell survival, proliferation, and differentiation. The modulation can be either inhibitory or
stimulatory depending on the specific compound and cellular context.

 Induction of Apoptosis: By interfering with pro-survival signaling pathways and potentially
through other mechanisms such as the induction of oxidative stress, 11,13-Dihydroivalin is
likely to induce programmed cell death, or apoptosis, in susceptible cells.[6]

o Cytoskeletal Disruption: The related compound, Ivalin, has been suggested to act as a
microtubule inhibitor, which can disrupt cell division and lead to cell cycle arrest and
apoptosis.[7]

Quantitative Data (Hypothetical, Based on Ivalin)

No direct quantitative data for 11,13-Dihydroivalin is available. The following table
summarizes the reported cytotoxic activity of the structurally similar compound, Ivalin.

Compound Cell Line Assay Type IC50 (pM) Reference
SMMC-7721
Ivalin (Hepatocellular Cytotoxicity 4.34+0.10 [7]
Carcinoma)
) HL7702 (Normal o
Ivalin Cytotoxicity 25.86 £ 0.87 [7]

Liver)
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Signaling Pathway Diagrams

The following diagrams illustrate the putative signaling pathways modulated by 11,13-
Dihydroivalin, based on the known mechanisms of related sesquiterpene lactones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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